Cas no 36764-00-8 (Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-)

• Product name: Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-
• CAS No: 36764-00-8
• MF: C₉H₁₉NO₂
• MW: 173.25266
• CID: 1479511
• PubChem ID: 13000813

Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Pentanamide, 4-hydroxy-N,N,2,4-tetramethyl-
• DB-113344
• 36764-00-8

• Inchi： InChI=1S/C9H19NO2/c1-7(6-9(2,3)12)8(11)10(4)5/h7,12H,6H2,1-5H3
• InChI Key： HIAAPLWOLIYKMN-UHFFFAOYSA-N
• SMILES： CC(CC(C)(C)O)C(=O)N(C)C

Computed Properties

• Exact Mass: 173.14167
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54